Ethynylmagnesium Bromide
Overview
Description
Ethynylmagnesium bromide, also known as bromoethynylmagnesium, is a Grignard reagent commonly used in the synthesis of polymers and unsaturated phosphonites .
Synthesis Analysis
Ethynylmagnesium bromide is synthesized by introducing acetylene into a cooled solution of ethylmagnesium bromide . It is commercially available, usually as a solution in diethyl ether or tetrahydrofuran .Molecular Structure Analysis
The linear formula of Ethynylmagnesium bromide is HC≡CMgBr . The molecular weight is 129.24 .Chemical Reactions Analysis
Ethynylmagnesium bromide is highly reactive towards various electrophiles including carbonyl compounds such as aldehydes, ketones, and esters . It is also used in the synthesis of polymers and unsaturated phosphonites .Physical And Chemical Properties Analysis
Ethynylmagnesium bromide is a 0.5M solution in THF with a density of 0.94 g/mL at 25°C . It is stored at a temperature of 2-8°C .Scientific Research Applications
- Organic Chemistry : Ethynylmagnesium Bromide is a Grignard reagent commonly used in the synthesis of polymers and unsaturated phosphonites .
- Polymer Science : It can be used in the grafting of aliphatic polymers .
- Synthetic Chemistry : It is used in the synthesis of anthracene-containing species like 1,8-dichloro-10-(ethynyl)anthracene .
- Chemical Reactions : It is used in the preparation of the alkyne component in an enyne cross-metathesis leading to conjugated dienes .
- Chiral Chemistry : It is used in the ethynylation of chiral α-(dibenzylamino) aldehydes .
- Organometallic Chemistry : It is used to prepare alkyl (triethynyl)germanes from tert-alkyltrichlorogermanes and 2-butyltrichlorogermane .
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Flow Chemistry : Ethynylmagnesium Bromide is used in flow microreactors for the preparation and reactions of organometallic species . This method is particularly useful for highly reactive species such as organolithiums and organomagnesiums that are difficult to control using conventional batch reactors .
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Synthesis of Ethynyl Aziridines : Ethynylmagnesium Bromide is used in the synthesis of ethynyl aziridines . Aziridines are three-membered cyclic compounds that contain a nitrogen atom and are used in various chemical reactions.
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Anionic Polymerization : Ethynylmagnesium Bromide can be used in anionic polymerization . This is a type of polymerization that involves the rearrangement of electrons in a molecule, which can lead to the formation of new polymers .
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Synthesis of Carbon Skeletons : Ethynylmagnesium Bromide, being an organometallic species, can be used for carbon–carbon formation to make carbon skeletons of organic compounds . This is particularly useful in organic synthesis .
Safety And Hazards
Ethynylmagnesium bromide is a highly flammable liquid and vapor. In contact with water, it releases flammable gases which may ignite spontaneously. It is harmful if swallowed and causes severe skin burns and eye damage. It may cause respiratory irritation, drowsiness or dizziness, and is suspected of causing cancer .
Future Directions
properties
IUPAC Name |
magnesium;ethyne;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H.BrH.Mg/c1-2;;/h1H;1H;/q-1;;+2/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LROBJRRFCPYLIT-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#[C-].[Mg+2].[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2HBrMg |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethynylmagnesium Bromide | |
CAS RN |
4301-14-8 |
Source
|
| Record name | Magnesium, bromoethynyl | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.121.936 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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